Cas no 1867922-06-2 ((1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1867922-06-2
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5983786
• PubChem ID: 130570056
• Update Time: 2025-06-07

(1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1928086
• 1867922-06-2
• (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C10H11F3O/c1-2-7-5-3-4-6-8(7)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3/t9-/m1/s1
• InChI Key： ZXCULFSVJCXQAJ-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC=CC=1CC)O)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol

Professional Introduction to (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1867922-06-2)

(1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol, with the CAS number 1867922-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in drug discovery and molecular research. Its molecular structure, featuring a chiral center and fluoroalkyl substituents, makes it particularly intriguing for studying stereoelectronic effects and their influence on biological activity.

The synthesis of (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol involves meticulous chemical transformations that highlight the compound's complexity and the precision required in its preparation. The presence of a trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in pharmaceutical design. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this enantiomerically pure compound.

In recent years, research has focused on leveraging the unique properties of (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol in the development of novel therapeutic agents. Studies have demonstrated its potential as a scaffold for inhibiting specific enzymatic targets implicated in various diseases. The fluoroalkyl moiety, in particular, has been shown to modulate binding interactions with biological receptors, leading to improved pharmacokinetic profiles. This has spurred interest in exploring its applications in oncology, neurology, and inflammatory disorders.

One of the most compelling aspects of (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol is its role in medicinal chemistry as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced bioactivity and selectivity. For instance, modifications at the phenyl ring or the alcohol functional group have yielded compounds with promising preclinical results. These findings underscore the importance of structural optimization in developing next-generation pharmaceuticals.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to improve their pharmacological properties. The electron-withdrawing nature of fluorine not only enhances metabolic stability but also influences electronic distributions across the molecule. In the case of (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol, these effects contribute to its unique reactivity and interaction with biological targets. This has made it a valuable tool for investigating structure-activity relationships (SAR) in drug design.

Computational modeling has played a pivotal role in understanding the behavior of (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol at both molecular and cellular levels. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mechanisms and conformational dynamics. These studies have not only validated experimental observations but also guided synthetic modifications to enhance its therapeutic potential.

The chiral purity of (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol is another critical factor that distinguishes it from racemic mixtures or other enantiomers. Enantioselective synthesis techniques have been refined to produce this compound with high enantiomeric excess (ee), ensuring that its biological effects are predictable and consistent. This level of control is essential for developing safe and effective drugs that exhibit specific stereoselective interactions with biological systems.

Current research trends indicate that (1R)-1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-ol will continue to be a subject of intense investigation due to its versatility as a pharmacological tool. Its unique combination of structural features makes it suitable for addressing multiple therapeutic challenges simultaneously. As new synthetic methodologies emerge and our understanding of biological systems deepens, the potential applications of this compound are likely to expand further.